Cas no 1523697-75-7 (4-(5-chloro-2-hydroxyphenyl)butan-2-one)

• Product Name: 4-(5-chloro-2-hydroxyphenyl)butan-2-one
• CAS No: 1523697-75-7
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6535041
• PubChem ID: 83699676
• Update Time: 2025-07-23

4-(5-chloro-2-hydroxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-hydroxyphenyl)butan-2-one
• 1523697-75-7
• EN300-1986702

• Inchi： 1S/C10H11ClO2/c1-7(12)2-3-8-6-9(11)4-5-10(8)13/h4-6,13H,2-3H2,1H3
• InChI Key： UMOVQTSBHMBOEZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CCC(C)=O)O

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(5-chloro-2-hydroxyphenyl)butan-2-one

Introduction to 4-(5-chloro-2-hydroxyphenyl)butan-2-one (CAS No. 1523697-75-7) and Its Emerging Applications in Chemical Biology

The compound 4-(5-chloro-2-hydroxyphenyl)butan-2-one, identified by the chemical identifier CAS No. 1523697-75-7, represents a significant molecule of interest in the realm of chemical biology and pharmaceutical research. This organic compound, featuring a butan-2-one backbone substituted with a chloro-substituted hydroxyphenyl group, has garnered attention due to its structural features and potential biological activities. The presence of both chloro and hydroxyl functional groups in its aromatic ring system imparts unique electronic and steric properties, making it a versatile scaffold for further derivatization and exploration.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds with multiple substituents, as they often exhibit enhanced binding affinity and selectivity towards biological targets. The 4-(5-chloro-2-hydroxyphenyl)butan-2-one structure aligns well with this trend, offering a promising platform for developing novel therapeutic agents. Its molecular framework suggests potential interactions with enzymes and receptors, which are critical for modulating various physiological pathways.

In particular, the 5-chloro-2-hydroxyphenyl moiety is a key feature that distinguishes this compound from others in its class. Chlorophenolic derivatives are well-documented for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The hydroxyl group further enhances the compound's reactivity, allowing for conjugation with other biomolecules or further functionalization through synthetic chemistry approaches. Such modifications can lead to the development of prodrugs or targeted delivery systems, expanding the compound's utility in therapeutic applications.

Current research in chemical biology increasingly emphasizes the role of small molecules in modulating protein-protein interactions and enzyme kinetics. The 4-(5-chloro-2-hydroxyphenyl)butan-2-one molecule, with its dual substituents, may serve as an effective tool for investigating these interactions. Studies have begun to explore its potential as an inhibitor or activator of various enzymes involved in metabolic pathways, such as cytochrome P450 enzymes and kinases. These enzymes are pivotal in drug metabolism and signal transduction, making them attractive targets for therapeutic intervention.

The synthesis of 4-(5-chloro-2-hydroxyphenyl)butan-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular architecture efficiently. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups tailored to specific biological assays.

One of the most compelling aspects of this compound is its potential application in the development of next-generation antibiotics. The rise of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. The structural features of 4-(5-chloro-2-hydroxyphenyl)butan-2-one suggest that it may disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Preliminary computational studies have predicted favorable interactions between this molecule and bacterial targets, warranting further experimental validation.

Additionally, the compound shows promise in neuroprotective research. Oxidative stress and inflammation are key pathological mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The 4-(5-chloro-2-hydroxyphenyl)butan-2-one structure possesses antioxidant properties that could help mitigate neuronal damage caused by reactive oxygen species (ROS). Moreover, its ability to modulate inflammatory pathways may provide a therapeutic edge in treating these debilitating conditions.

In conclusion, 4-(5-chloro-2-hydroxyphenyl)butan-2-one (CAS No. 1523697-75-7) stands out as a versatile and promising candidate for pharmaceutical development. Its unique structural attributes, combined with emerging research findings, position it as a valuable asset in addressing critical challenges in medicine today. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play a pivotal role in shaping future therapeutic strategies.